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Compound of Interest

Compound Name: Hydroxyitraconazole

Cat. No.: B3325177 Get Quote

Essential Safety and Handling Guide for
Hydroxyitraconazole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hydroxyitraconazole. The following procedures are

based on a conservative approach to laboratory safety, treating the compound with a high

degree of caution due to the limited specific hazard information available.

Physicochemical and Storage Data
A summary of the available quantitative data for Hydroxyitraconazole is presented below. No

specific occupational exposure limits have been established for this compound.
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Property Value

CAS Number 112559-91-8

Molecular Formula C₃₅H₃₈Cl₂N₈O₅

Molecular Weight 721.63 g/mol

Purity >95% (HPLC)[1]

Storage Temperature -20°C[1]

Shipping Temperature Room Temperature[1]

Stability ≥ 4 years (when stored correctly)[2]

Personal Protective Equipment (PPE)
Although some safety data sheets (SDS) suggest that Hydroxyitraconazole is not classified

as a hazardous substance, it is prudent to follow standard precautions for handling potent

pharmaceutical compounds. One SDS recommends more comprehensive PPE.[3] Therefore,

the following personal protective equipment is recommended to minimize exposure.

Core PPE Requirements:

Gloves: Wear two pairs of powder-free nitrile gloves that comply with ASTM standard D-

6978-(05)-13.[4] The inner glove should be tucked under the cuff of the gown, and the outer

glove should go over the cuff.[5] Gloves should be changed regularly or immediately if they

are torn, punctured, or contaminated.[5]

Gown: A disposable, lint-free, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs should be worn.[5]

Eye and Face Protection: Safety goggles with side shields are essential.[3] When there is a

risk of splashes, a full-face shield should be worn in addition to goggles.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form of the compound outside of a containment system like a chemical fume hood or

biological safety cabinet.[3]
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Hair and Shoe Covers: Disposable hair and shoe covers should be worn to prevent

contamination of personal clothing and workspaces.

Operational and Handling Plan
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE before handling the package.

Store Hydroxyitraconazole at -20°C in a clearly labeled, designated area away from

incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents.[1][3]

Preparation and Handling:

All handling of Hydroxyitraconazole powder should be conducted in a designated area,

such as a chemical fume hood or a biological safety cabinet, to minimize the risk of

inhalation and contamination.

Before starting work, ensure that a safety shower and eyewash station are readily

accessible.[3]

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

When preparing solutions, add the solvent to the powder slowly to avoid generating dust.

Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For small spills, absorb any liquid with an inert material (e.g., diatomite, universal binders)

and decontaminate the area with alcohol.[3]

Collect all contaminated materials in a sealed container for proper disposal.[3]
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Disposal Plan
Proper disposal of unused or expired Hydroxyitraconazole and contaminated materials is

crucial to protect public health and the environment.

Unused Compound: Unused or expired Hydroxyitraconazole should be treated as

pharmaceutical waste. Do not dispose of it in the regular trash or down the drain.[6]

Contaminated Materials: All disposable items that have come into contact with

Hydroxyitraconazole, including gloves, gowns, weighing papers, and pipette tips, should be

collected in a dedicated, sealed waste container.

Disposal Method: The preferred method of disposal is through a licensed hazardous waste

disposal service. If this is not available, follow local regulations for pharmaceutical waste.

Some guidelines suggest modifying the medicine to discourage consumption before placing

it in the household trash, but this should be a last resort and local regulations must be

followed.[6][7]

Visual Safety Protocols
The following diagrams illustrate the recommended workflow for handling

Hydroxyitraconazole and the decision-making process for selecting appropriate PPE.
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Caption: Workflow for Handling Hydroxyitraconazole.
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Caption: PPE Selection for Hydroxyitraconazole Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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